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Compound of Interest

Compound Name: VUF10166

Cat. No.: B141808 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential guidance on

the personal protective equipment (PPE), operational procedures, and disposal plans for

VUF10166, a potent 5-HT3 receptor antagonist.

Chemical and Physical Properties

A summary of the key properties of VUF10166 is provided in the table below.

Property Value

Chemical Name 2-chloro-3-(4-methyl-1-piperazinyl)-quinoxaline

CAS Number 155584-74-0

Molecular Formula C13H15ClN4

Molecular Weight 262.7 g/mol

Appearance Solid

Solubility
DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 10

mg/ml
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When handling VUF10166, appropriate personal protective equipment must be worn to

minimize exposure and ensure personal safety. The following PPE is recommended:

Eye Protection: Chemical safety glasses or goggles should be worn to protect against

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.

Skin and Body Protection: A laboratory coat should be worn. For procedures with a higher

risk of exposure, additional protective clothing may be necessary.

Always work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation

of any dust or aerosols.

Operational Plan for Handling VUF10166
A systematic approach to handling VUF10166 will minimize risks and ensure the integrity of the

compound.

1. Preparation and Weighing:

Before handling, ensure the work area is clean and uncluttered.
Weigh the solid compound in a chemical fume hood to prevent inhalation of dust.
Use appropriate tools, such as spatulas, for transferring the solid.

2. Solution Preparation:

When preparing solutions, add the solvent to the weighed VUF10166 slowly to avoid
splashing.
Consult the solubility data to choose the appropriate solvent (e.g., DMSO, DMF, Ethanol)[1].
Cap the container tightly and vortex or sonicate if necessary to ensure complete dissolution.

3. Experimental Use:

Handle all solutions containing VUF10166 with care, avoiding contact with skin and eyes.
Clearly label all containers with the compound name, concentration, and date.
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Proper disposal of VUF10166 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All solid waste contaminated with VUF10166 (e.g., weighing paper, gloves, pipette tips)
should be collected in a designated, labeled hazardous waste container.
Liquid waste containing VUF10166 should be collected in a separate, labeled hazardous
waste container. Do not pour down the drain.

2. Decontamination:

All glassware and equipment that have come into contact with VUF10166 should be
thoroughly rinsed with an appropriate solvent (e.g., ethanol) before washing. The rinsate
should be collected as hazardous waste.

3. Waste Pickup:

Follow your institution's guidelines for the disposal of chemical waste. Contact your
Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of
the hazardous waste containers.

Experimental Workflow
The following diagram illustrates the standard workflow for handling and disposing of

VUF10166 in a laboratory setting.
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VUF10166 Handling and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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